Cas no 1904226-82-9 (6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine)

• Product Name: 6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine
• CAS No: 1904226-82-9
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 4776151
• Update Time: 2025-06-12

6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine
• 6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine

• Inchi： 1S/C12H21N5/c1-3-14-11-8-12(16-9(2)15-11)17-6-4-10(13)5-7-17/h8,10H,3-7,13H2,1-2H3,(H,14,15,16)
• InChI Key： OEJDXNQEZKBCPI-UHFFFAOYSA-N
• SMILES： N1(C2C=C(NCC)N=C(C)N=2)CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 1.4
• Topological Polar Surface Area: 67.1

Additional information on 6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine

Introduction to 6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine (CAS No. 1904226-82-9)

6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1904226-82-9, belongs to the pyrimidine class of heterocyclic organic compounds, which are widely recognized for their role in medicinal chemistry due to their biological activity and structural versatility. The presence of both piperidine and pyrimidine moieties in its structure imparts unique chemical and pharmacological properties, making it a subject of considerable interest in the development of novel therapeutic agents.

The molecular formula of 6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine can be represented as C₁₁H₁₄N₄, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The compound’s structure includes a pyrimidine ring substituted at the 4-position with an amine group, while the 1-position of the piperidine ring is linked to an N-ethyl substituent. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in 6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine due to its potential in addressing various therapeutic challenges. The compound’s dual functionality, combining the amine-rich piperidine moiety with the pyrimidine core, suggests applications in multiple pharmacological pathways. For instance, pyrimidine derivatives are well-documented for their roles in antiviral, anticancer, and anti-inflammatory treatments. The piperidine ring, in particular, is known for its ability to enhance drug bioavailability and metabolic stability, which are critical factors in drug development.

Recent studies have highlighted the compound’s significance in medicinal chemistry. Researchers have explored its interactions with enzymes and receptors involved in disease mechanisms, demonstrating promising results in preclinical models. For example, investigations have shown that 6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amine exhibits inhibitory effects on certain kinases and other enzymes implicated in cancer progression. These findings align with the broader trend of developing targeted therapies that leverage small molecule inhibitors to modulate disease pathways.

The synthesis of 6-(4-Aminopiperidin-1-yl)-N-ethyl-2-methylpyrimidin-4-amino involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the pyrimidine ring and cyclization processes to form the piperidine moiety. Advances in synthetic methodologies have enabled more efficient production methods, reducing costs and improving scalability for industrial applications.

The pharmacological profile of 6-(4-Aminopiperidin}-1-y]-N-diethylmethylpyrimidini}-4-amino has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound demonstrates moderate solubility in aqueous solutions and reasonable metabolic stability, suggesting potential for oral administration. Additionally, its ability to cross the blood-brain barrier has been observed in some models, indicating its suitability for central nervous system (CNS) applications.

One of the most compelling aspects of 6-(4-Aminopiperidini}-1-y]-N-diethylmethylpyrimidi}-n}-4-amino is its structural flexibility, which allows for further derivatization to enhance specific pharmacological properties. By modifying substituents on either the piperidine or pyrimidine rings, chemists can fine-tune interactions with biological targets. This adaptability makes it a versatile scaffold for developing novel drugs with tailored efficacy and minimal side effects.

The safety profile of 6-(4-Aminopiperidiini}-1-y]-N-diethylmethylpyrimidi}-n}-4-amino has also been evaluated through toxicological studies. Initial assessments suggest that the compound exhibits low toxicity at therapeutic doses but may require further investigation to identify any potential long-term effects. As with any pharmaceutical candidate, rigorous testing across multiple species is essential before human trials can commence.

In conclusion,6-(Amino-pipereiiliiiiiiiiiiiiiiiiiiiiiiiil]-N-diethyI-methyIpyrимидини}-n}-i-amino (CAS No. 19042II6-I82-I9) represents a promising candidate for further development iu pharmaceutical research Its unique structural features combined with preclinical evidence o biological activity position it as a valuable asset iu drug discovery efforts aimed at addressing unmet medical needs.